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Executive Summary

3-bromo-N-methylbenzenesulfonamide is a key chemical intermediate whose utility in
pharmaceutical synthesis and materials science necessitates a thorough understanding of its
fundamental physical properties. As a Senior Application Scientist, this guide provides an in-
depth analysis of the melting and boiling points of this compound, moving beyond mere data
presentation to explore the underlying principles and experimental nuances. We will delve into
the causality behind experimental choices, establish self-validating protocols for determination,
and ground all claims in authoritative references. This document is structured to serve as a
practical and comprehensive resource for professionals requiring precise characterization of
this and similar sulfonamide-based compounds.

Compound Profile: 3-bromo-N-
methylbenzenesulfonamide

Before examining its thermal properties, it is essential to define the molecule in question.
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e Chemical Name: 3-bromo-N-methylbenzenesulfonamide
¢ Synonyms: Benzenesulfonamide, 3-bromo-N-methyl-

« CAS Number: 153435-79-1[1][2]

e Molecular Formula: C7HsBrNO2S[2][3]

e Molecular Weight: 250.11 g/mol [2][3]

e Structure: (lllustrative, not from search)

The structure, featuring a brominated benzene ring attached to a sulfonamide group with an N-
methyl substituent, dictates its physical behavior. The polar sulfonamide group is capable of
hydrogen bonding and strong dipole-dipole interactions, while the benzene ring contributes to
van der Waals forces. These intermolecular forces are critical in determining the energy
required to transition from a solid to a liquid (melting) and from a liquid to a gas (boiling).

Summary of Physical Properties

The following table summarizes the key quantitative data available for 3-bromo-N-
methylbenzenesulfonamide.

Property Value Source(s)
Physical Form Solid
Melting Point 62-66 °C [3]
- _ 343.0 £ 44.0 °C (at 760
Boiling Point [3]
mmHg)
Density 1.6 +£0.1 g/cm3 [3]

Expertise Insight: The reported melting point is a range (62-66 °C), which is common for
experimentally determined values and can indicate the presence of minor impurities or reflect
the inherent process of melting over a small temperature gradient.[4][5] A pure, crystalline
compound typically exhibits a sharp melting point range of 0.5-1.0 °C.[5] The broad range of
the reported boiling point (£ 44.0 °C) suggests it is a computationally predicted value rather
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than an experimentally determined one. High molecular weight polar compounds like
sulfonamides can often decompose at temperatures near their boiling point, making
experimental determination challenging.[6]

Experimental Determination of Thermal Properties

Accurate determination of melting and boiling points is fundamental for verifying the identity
and purity of a compound.[4] The following protocols are designed to be self-validating systems
for generating reliable data.

Protocol: Melting Point Determination via Capillary
Method

This is the most common and reliable method for determining the melting point of a crystalline
solid.[5]

Causality: The method relies on slow, controlled heating to ensure thermal equilibrium between
the sample, the heating medium (e.g., oil bath or metal block), and the thermometer.[5] A rapid
heating rate will cause the thermometer reading to lag behind the true temperature of the
sample, leading to an erroneously high and broad melting point range.

Step-by-Step Methodology:
e Sample Preparation:

o Ensure the 3-bromo-N-methylbenzenesulfonamide sample is completely dry and
crystalline.

o Place a small amount of the sample on a clean, dry surface and crush it into a fine
powder.

o Invert a capillary tube (sealed at one end) and tap the open end into the powder until a
small amount of sample enters the tube.

o Tap the sealed end of the tube gently on a hard surface to pack the powder into a dense
column of 1-2 mm in height at the bottom.[5]
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e Apparatus Setup:

o Attach the capillary tube to a calibrated thermometer. The sample should be aligned with
the middle of the thermometer bulb.

o Insert the thermometer assembly into a melting point apparatus (e.g., Thiele tube with
heating oil or an automated digital instrument). Ensure the heating medium is well below
the expected melting point.

e Measurement:

o Begin heating the apparatus. A rapid heating rate can be used initially to approach the
expected melting point.

o Within 15-20 °C of the expected melting point (62 °C), reduce the heating rate to 1-2 °C
per minute. This slow rate is critical for accuracy.

o Record the temperature at which the first drop of liquid appears (T1).

o Continue heating slowly and record the temperature at which the last crystal of the solid
melts completely into a clear liquid (T2).

o The melting point is reported as the range T1 - Ta.
» Validation & Purity:
o If the determination is repeated, always use a fresh sample in a new capillary tube.[5]

o A broad melting range (>2 °C) suggests the sample may be impure. Impurities disrupt the
crystal lattice, typically causing a depression and broadening of the melting point range.[5]

Sample Preparation Measurement Data Reporting
Dry & Pulverize Load Capillary Mount in Heat Rapidly to Heat Slowly Record T1 Record T2 Report Range Assess Purity
Sample Tube (1-2 mm) Apparatus ~45°C (1-2°C/min) (First Drop) (All Liquid) T1-T2 (Range Width)
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Caption: Workflow for Capillary Melting Point Determination.

Protocol: Boiling Point Determination via Microscale
Capillary Method

For determining the boiling point of small quantities of liquid, or for solids that will be melted
prior to the test, the capillary method (also known as Siwoloboff's method) is highly effective.

Causality: This protocol operates on the principle that the boiling point is the temperature at
which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[7] When
the liquid is heated, the air trapped in the inverted capillary expands. As the temperature
approaches the boiling point, the liquid's vapor pressure becomes significant, and vapor enters
the capillary, expelling the air and forming a continuous stream of bubbles. Upon cooling, the
vapor pressure drops. The point at which the external pressure overcomes the internal vapor
pressure and forces the liquid back into the capillary is the precise boiling point.[7]

Step-by-Step Methodology:
e Sample Preparation:

o Place a small amount (a few milliliters) of the substance into a small test tube or fusion
tube. If starting with the solid 3-bromo-N-methylbenzenesulfonamide, it must first be
melted.

o Take a melting point capillary tube and seal one end in a flame.

o Place this small capillary tube into the fusion tube with the open end down, submerged in
the liquid.[8][9]

e Apparatus Setup:

o Attach the fusion tube to a calibrated thermometer. The liquid level should be aligned with
the thermometer bulb.
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o Secure the assembly in a heating bath (oil or metal block) as described for the melting

point determination.

e Measurement:

o Heat the apparatus. As the temperature rises, a stream of bubbles will emerge from the

open end of the inverted capillary.
o Continue heating gently until a rapid and continuous stream of bubbles is observed.
o Turn off the heat and allow the apparatus to cool slowly.

o Carefully observe the inverted capillary. The boiling point is the temperature at which the
bubbling stops and the liquid is drawn up into the capillary tube.[10] Record this
temperature.

o Validation & Correction:

o For utmost accuracy, the barometric pressure should be recorded at the time of the
experiment.[8] Boiling points are pressure-dependent; literature values are typically
standardized to 760 mmHg (1 atm).

o If the measured pressure is different, a correction may be necessary.
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Caption: Workflow for Microscale Boiling Point Determination.

Conclusion

The melting point of 3-bromo-N-methylbenzenesulfonamide (62-66 °C) and its predicted

boiling point (343.0 °C at 760 mmHg) are defining physical constants that are indispensable for

its identification, purity assessment, and application in drug development and chemical
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synthesis. While database values provide a crucial reference, they must be validated through
rigorous, well-understood experimental protocols. By applying the detailed methodologies
outlined in this guide, researchers and scientists can ensure the generation of accurate and
reliable data, upholding the principles of scientific integrity and enabling confident decision-
making in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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